Cas no 2228129-02-8 (5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine)

• Product Name: 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine
• CAS No: 2228129-02-8
• MF: C₁₀H₇ClF₃N₃O
• MW: 277.630291223526
• CID: 6406422
• PubChem ID: 165683415
• Update Time: 2025-10-28

5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine
• EN300-1945141
• 2228129-02-8
• 5-[3-chloro-4-(trifluoromethoxy)phenyl]-1H-pyrazol-3-amine

• Inchi： 1S/C10H7ClF3N3O/c11-6-3-5(7-4-9(15)17-16-7)1-2-8(6)18-10(12,13)14/h1-4H,(H3,15,16,17)
• InChI Key： JCRYREWKFXZLHZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(N)=NN1)OC(F)(F)F

Computed Properties

• Exact Mass: 277.0229740g/mol
• Monoisotopic Mass: 277.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine

Comprehensive Overview of 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine (CAS No. 2228129-02-8)

5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine (CAS No. 2228129-02-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and crop protection solutions. Its chloro and trifluoromethoxy substituents contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine is driven by its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. Researchers are increasingly exploring its utility in designing selective inhibitors and modulators, which are critical for advancing precision medicine. Additionally, its role in agrochemical formulations highlights its versatility, as it contributes to the development of next-generation pesticides with improved efficacy and environmental safety.

One of the key advantages of 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine is its stability under various conditions, which enhances its suitability for industrial-scale synthesis. This stability, combined with its reactivity, allows for efficient modification of its core structure to yield derivatives with tailored properties. Such derivatives are often screened for bioactivity in high-throughput assays, accelerating the discovery of lead compounds for further development.

In the context of current trends, the demand for 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine is closely tied to the rising focus on sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly catalytic systems to produce this compound with minimal waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining high yields and purity.

From a commercial perspective, 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine is gaining traction in the fine chemicals market, with suppliers offering custom synthesis services to meet the diverse needs of academic and industrial clients. Its applications extend beyond pharmaceuticals and agrochemicals, encompassing materials science, where it serves as a building block for functional polymers and advanced coatings. This broad utility underscores its importance in modern chemistry.

For researchers and industry professionals seeking detailed information on 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine, it is essential to consider its spectroscopic data, solubility profiles, and handling guidelines. Proper storage conditions, typically under inert atmospheres and low temperatures, are recommended to preserve its integrity. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound and ensure its quality for downstream applications.

In summary, 5-3-chloro-4-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine (CAS No. 2228129-02-8) represents a versatile and high-value chemical entity with wide-ranging applications. Its significance in drug discovery, agrochemical innovation, and materials science continues to grow, driven by ongoing research and technological advancements. As the scientific community explores new frontiers in chemistry, this compound is poised to remain a key player in the development of next-generation solutions for global challenges.